Cas no 920804-02-0 (1-(3-Fluorophenyl)-2-[(2-phenylethyl)amino]ethan-1-one)
920804-02-0 structure
Product Name:1-(3-Fluorophenyl)-2-[(2-phenylethyl)amino]ethan-1-one
CAS No:920804-02-0
MF:C16H16FNO
MW:257.30274772644
CID:746818
Update Time:2023-08-03
1-(3-Fluorophenyl)-2-[(2-phenylethyl)amino]ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-(3-fluorophenyl)-2-[(2-phenylethyl)amino]-
- 1-(3-fluorophenyl)-2-(2-phenylethylamino)ethanone
- 1-(3-Fluorophenyl)-2-[(2-phenylethyl)amino]ethan-1-one
-
- Inchi: 1S/C16H16FNO/c17-15-8-4-7-14(11-15)16(19)12-18-10-9-13-5-2-1-3-6-13/h1-8,11,18H,9-10,12H2
- InChI Key: BFRPCZGMENBJBD-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1)C(CNCCC1C=CC=CC=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 276
- Topological Polar Surface Area: 29.1
1-(3-Fluorophenyl)-2-[(2-phenylethyl)amino]ethan-1-one Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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